1-ethyl-3-methyl-1H-pyrazole-4-sulfonamide

• Molecular Formula: C6H11N3O2S
• Molecular Weight: 189.24 g/mol
• IUPAC Name: 1-ethyl-3-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C6H11N3O2S/c1-3-9-4-6(5(2)8-9)12(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)
• InChI Key: HESRMYUOFILUDO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)S(=O)(=O)N

Description

1-ethyl-3-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C6H11N3O2S and its molecular weight is 189.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-ethyl-3-methyl-1H-pyrazole-4-sulfonylchloride (0.154 g, 0.73 mmol, Matrix Scientific) in tetrahydrofuran (10 mL) was added dropwise an aqueous solution of 30% ammonium hydroxide (0.20 mL, 1.7 mmol). The reaction mixture was stirred for 1 hour, water (2 mL) was added, and the solvent was concentrated under reduced pressure to precipitate a solid. The solid was isolated by filtration, rinsed with water, and dried to afford 41 mg of the title compound. 1H NMR (CDCl3) δ 7.80 (s, 1H), 4.75 (br s, 1H), 4.11 (q, 2H), 2.44 (s, 3H), 1.49 (t, 3H).